Phosphonic acid, (5-methoxy-2-methyl-1,1-dioxido-2H-1,2,4,6-thiatriazin-3-yl)-, dimethyl ester

• CAS No.: 86519-01-9
• Molecular Formula: C6H12N3O6PS
• Molecular Weight: 285.22 g/mol
• IUPAC Name: 3-dimethoxyphosphoryl-5-methoxy-2-methyl-1,2,4,6-thiatriazine 1,1-dioxide
• InChI: InChI=1S/C6H12N3O6PS/c1-9-6(16(10,14-3)15-4)7-5(13-2)8-17(9,11)12/h1-4H3
• InChI Key: YWHKZGPNOJAPOG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC(=NS1(=O)=O)OC)P(=O)(OC)OC

Description

Phosphonic acid, (5-methoxy-2-methyl-1,1-dioxido-2H-1,2,4,6-thiatriazin-3-yl)-, dimethyl ester is a useful research compound. Its molecular formula is C6H12N3O6PS and its molecular weight is 285.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

145 parts of trimethyl phosphite were added, in the course of 40 minutes, to 165 parts of 5-chloro-6-methyl-3-methoxy-6H-1,2,4,6-thiatriazine-1,1-dioxide in 550 parts of toluene at from 38° to 41° C., while stirring. The reaction mixture was heated to 70° C. in the course of 30 minutes, and stirring was continued at this temperature for 13/4 hours. Thereafter, the solution was decanted off from the small amount of tacky residue, and was freed from volatile constituents at 80° C./0.2 mbar. The residue was dissolved in 300 parts of ethyl acetate, and the solution was chromatographed over neutral aluminum oxide. After evaporating down under reduced pressure, 192 parts (96% of theory) of 6-methyl-3-methoxy-5-dimethylphosphono-6H-1,2,4,6-thiatriazine-1,1-dioxide of nD25 =1.4998 were obtained.